Cas no 261952-22-1 (2-(Trifluoromethoxy)anisole)

• Product Name: 2-(Trifluoromethoxy)anisole
• CAS No: 261952-22-1
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD01631503
• CID: 852144
• PubChem ID: 2777185
• Update Time: 2025-04-19

2-(Trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-2-(trifluoromethoxy)benzene
• 2-Trifluoromethoxyanisole
• 2-(TRIFLUOROMETHOXY)ANISOLE
• AKOS015889473
• PS-8334
• DB-067571
• A5202
• MFCD01631503
• SCHEMBL625622
• 261952-22-1
• DTXSID10380406
• E89585
• Benzene, 1-methoxy-2-(trifluoromethoxy)-
• CS-0087899
• 2-(Trifluoromethoxy)anisole

• MDL： MFCD01631503
• Inchi： 1S/C8H7F3O2/c1-12-6-4-2-3-5-7(6)13-8(9,10)11/h2-5H,1H3
• InChI Key： TUXDRFWDZPJPPD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1OC)(F)F

Computed Properties

• Exact Mass: 192.03981
• Monoisotopic Mass: 192.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.249
• Boiling Point: 145 ºC
• Flash Point: 47 ºC
• PSA: 18.46

2-(Trifluoromethoxy)anisole Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles